Cas no 850140-15-7 (Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1)
• CAS No: 850140-15-7
• MF: C₁₃H₂₂ClNO₂S
• MW: 291.837281703949
• CID: 716794
• PubChem ID: 46781343
• Update Time: 2025-05-27

Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1)
• 2,5-Dimethoxy-4-(propylsulfanyl)phenethylamine Hydrochloride
• 2C-T-7
• 2-(2,5-dimethoxy-4-propylsulfanylphenyl)ethanamine,hydrochloride
• 2,5-Dimethoxy-4-(n)-propylthiophenethylamine hydrochloride solution
• 2C-T-7 (hydrochloride)
• 2C-T-7 (hydrochloride) (exempt preparation)
• 2,4-DIHYDROXYPYRIMIDINE-5-CARBONITRILE
• Blue Mystic
• 2,5-Dimethoxy-4-(propylthio)phenethylamine hydrochloride
• 2,5-DIMETHOXY-4-(PROPYLTHIO)BENZENEETHANAMINE, YDROCHLORIDE
• 2-[2,5-dimethoxy-4-(propylthio)phenyl]ethanamine hydrochloride
• Benzeneethanamine, 2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1); Benzeneethanamine, 2,5-dimethoxy-4-(propylthio)-, hydrochloride (9CI); 2,5-Dimethoxy-4-(propylthio)phenethylamine hydrochloride; 2C-T-7 HCl; 2,5-Dimethoxy-4-(propylsulfanyl)phenethylazane hydrochloride
• AKOS027320646
• PD018482
• DB-030937
• DTXSID2048878
• 2-(2,5-Dimethoxy-4-propylsulfanyl-phenyl)-ethylamine hydrochloride
• CAS-850140-15-7
• 2-(2,5-dimethoxy-4-propylsulfanylphenyl)ethanamine;hydrochloride
• 2-(2-Bromoethyl)thiophene; 2-(2-Thienyl)-1-bromoethane; 2-(2-Bromoethyl)thiophene;
• 2C-T-7.HCl
• CHEMBL2359200
• Benzeneethanamine, 2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1)
• NCGC00247673-01
• 2,5-Dimethoxy-4-propylthiophenethylamine hydrochloride
• 850140-15-7
• 2-(2,5-Dimethoxy-4-(propylsulfanyl)phenyl)ethanamine hydrochloride
• 2,5-dimethoxy-4-n-propylthiophenethylamine hydrochloride
• UNII-70O70T990D
• Tox21_112821
• 2C-T-7 HYDROCHLORIDE
• 70O70T990D
• 2C-T-7.HCl, 1mg/ml in Methanol (as free base)
• Q27265879
• 2c-T-7 HCl
• 7TH HEAVEN
• DTXCID2028804

• MDL： MFCD09751326
• Inchi： 1S/C13H21NO2S.ClH/c1-4-7-17-13-9-11(15-2)10(5-6-14)8-12(13)16-3;/h8-9H,4-7,14H2,1-3H3;1H
• InChI Key： AHZKNSBEESCMGM-UHFFFAOYSA-N
• SMILES： Cl.S(CCC)C1=CC(=C(C=C1OC)CCN)OC

Computed Properties

• Exact Mass: 291.10600
• Monoisotopic Mass: 291.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8A^2

Experimental Properties

• Flash Point: 2℃
• PSA: 69.78000
• LogP: 4.20940

Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) Security Information

• Hazardous Material transportation number：UN 1648 3 / PGII
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1)

Comprehensive Overview of Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) (CAS No. 850140-15-7)

Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) is a chemically synthesized compound with a molecular structure that combines a phenethylamine backbone with methoxy and propylthio substitutions. This compound, identified by CAS No. 850140-15-7, has garnered attention in research circles due to its unique structural features and potential applications in various scientific fields. The presence of 2,5-dimethoxy and 4-(propylthio) groups contributes to its distinct physicochemical properties, making it a subject of interest for studies involving molecular interactions and biochemical pathways.

In recent years, the scientific community has shown increasing interest in substituted phenethylamines, particularly those with methoxy and thioether functional groups. These compounds are often explored for their role in modulating receptor activity or as intermediates in organic synthesis. The hydrochloride salt form (1:1) of this compound enhances its stability and solubility, which is critical for laboratory applications. Researchers frequently search for terms like "phenethylamine derivatives" or "methoxy-substituted compounds" to uncover novel insights into their behavior and utility.

The compound's CAS No. 850140-15-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1), reflects its precise structural configuration, which is essential for reproducibility in experiments. Given the growing demand for specialized chemicals in pharmaceuticals and materials science, this compound aligns with trends focusing on tailored molecular designs and functional group optimization.

From an analytical perspective, the 2,5-dimethoxy and 4-(propylthio) substitutions influence the compound's spectral characteristics, such as NMR and mass spectrometry profiles. These features are often highlighted in discussions about structure-activity relationships (SAR), a hot topic in drug discovery and molecular engineering. Online queries related to "SAR of substituted phenethylamines" or "spectral analysis of thioether compounds" underscore the relevance of this compound in contemporary research.

In addition to its scientific significance, Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) exemplifies the importance of chemical nomenclature and CAS registry numbers in global research collaboration. As interdisciplinary studies gain traction, precise identification of compounds like this ensures seamless knowledge transfer across chemistry, biochemistry, and materials science. Searches for "CAS number applications in research" or "naming conventions for complex molecules" reflect this broader interest.

Looking ahead, the compound's potential applications may expand into areas such as catalysis or supramolecular chemistry, where its functional groups could play pivotal roles. The integration of computational chemistry tools to predict its behavior in novel environments is another emerging trend. Keywords like "molecular modeling of substituted phenethylamines" or "thioether reactivity in catalysis" are increasingly popular in academic search engines, highlighting the compound's relevance to cutting-edge science.

In summary, Benzeneethanamine,2,5-dimethoxy-4-(propylthio)-, hydrochloride (1:1) (CAS No. 850140-15-7) represents a fascinating example of how subtle structural modifications can yield compounds with significant research value. Its study contributes to broader conversations about molecular diversity, chemical functionality, and the evolving landscape of synthetic chemistry.